Cas no 1262004-71-6 (2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid)

• Product Name: 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid
• CAS No: 1262004-71-6
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• MDL: MFCD18318745
• CID: 2768830
• PubChem ID: 53224693
• Update Time: 2025-05-20

2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%
• 1262004-71-6
• 2-HYDROXY-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]NICOTINIC ACID
• 2-Oxo-5-[4-(pyrrolidine-1-sulfonyl)phenyl]-1,2-dihydropyridine-3-carboxylic acid
• 2-Hydroxy-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid
• MFCD18318745
• DTXSID10688479
• 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid

• MDL： MFCD18318745
• Inchi： 1S/C16H16N2O5S/c19-15-14(16(20)21)9-12(10-17-15)11-3-5-13(6-4-11)24(22,23)18-7-1-2-8-18/h3-6,9-10H,1-2,7-8H2,(H,17,19)(H,20,21)
• InChI Key： TYIZTGUDODQUIW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=CNC(C(C(=O)O)=C2)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 348.07799279Da
• Monoisotopic Mass: 348.07799279Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid

2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic Acid (CAS No. 1262004-71-6): An Overview

2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid (CAS No. 1262004-71-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of nicotinic acid with a distinctive hydroxyl and pyrrolidinylsulfonyl functional group substitution. The chemical structure of 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid offers a range of potential applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid is C₁₈H₁₇N₃O₅S, and its molecular weight is approximately 383.40 g/mol. The compound's structure includes a pyrrolidine ring attached to a sulfonyl group, which is further linked to a phenyl ring. This unique arrangement provides the molecule with specific chemical properties that make it an attractive candidate for various biological studies.

In recent years, the interest in 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid has been driven by its potential as a lead compound for drug discovery. Research has shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to its ability to modulate various biological pathways and receptors.

Anti-inflammatory Activity: Studies have demonstrated that 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Anti-cancer Properties: The anti-cancer potential of 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid has been explored in several preclinical studies. Research has shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways such as PI3K/AKT and MAPK. These findings suggest that 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid could be developed into an effective chemotherapeutic agent.

Neuroprotective Effects: Another area of interest is the neuroprotective properties of 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid. Studies have indicated that this compound can protect neurons from oxidative stress and neurodegeneration, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of antioxidant defense mechanisms and the inhibition of pro-apoptotic pathways.

The synthesis of 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid involves several steps, including the formation of the pyrrolidine ring, the introduction of the sulfonyl group, and the final coupling with nicotinic acid. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is crucial for its potential commercialization.

In addition to its therapeutic applications, 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid has also been studied for its use as a research tool in biochemical assays. Its unique chemical structure makes it suitable for probing specific biological interactions and pathways, providing valuable insights into disease mechanisms.

The safety profile of 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid is an important consideration for its development as a pharmaceutical agent. Preclinical toxicity studies have shown that this compound has a favorable safety profile at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid (CAS No. 1262004-71-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.